3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C12H14FN/c1-8-3-2-4-9(10(8)13)11-5-12(14,6-11)7-11/h2-4H,5-7,14H2,1H3
• InChI Key: WDHYSRVJHIYRGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C23CC(C2)(C3)N)F
• Molecular Formula: C12H14FN
• Molecular Weight: 191.24 g/mol
• CAS No.: 2287342-59-8

Description

3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine is a compound that belongs to the class of bicyclo[1.1.1]pentane derivatives. These compounds are known for their unique structural features, which include a bicyclic framework that imparts significant rigidity and stability. The presence of a fluorine atom and a methyl group on the phenyl ring further enhances the compound’s chemical properties, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the bicyclo[1.1.1]pentane core, which can be achieved through various methods, including radical fluorination.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts like palladium on carbon (Pd/C) to yield reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the bicyclo[1.1.1]pentane core.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Palladium on carbon (Pd/C), lithium aluminum hydride (LiAlH4)

Substitution: N-fluorobenzenesulfonimide (NFSI), Selectfluor

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Reduced amine derivatives

Substitution: Various substituted bicyclo[1.1.1]pentane derivatives

Scientific Research Applications

3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in medicinal chemistry.

Biology: The compound’s unique structure makes it a valuable tool for studying biological interactions and pathways.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: The compound’s stability and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s binding affinity to certain enzymes and receptors, potentially modulating their activity. The bicyclo[1.1.1]pentane core provides rigidity, which can influence the compound’s overall biological activity .

Comparison with Similar Compounds

Similar Compounds

• 3-(3,3,3-Trifluoropropyl)bicyclo[1.1.1]pentan-1-amine
• 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine

Uniqueness

3-(2-Fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-amine is unique due to the specific positioning of the fluorine and methyl groups on the phenyl ring, which can significantly influence its chemical and biological properties. This distinct structure allows for unique interactions with biological targets, making it a valuable compound for research and development.